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For Researchers, Scientists, and Drug Development Professionals
Introduction

Trimethylolpropane (TMP), identified by CAS Number 77-99-6, is a trifunctional primary alcohol
that serves as a critical building block in a wide array of chemical syntheses.[1] Its unique
structure, featuring three primary hydroxyl groups, imparts a high degree of functionality,
making it an essential precursor in the production of various polymers, including alkyds,
polyesters, and polyurethanes.[1] While not a therapeutic agent itself, its utility in creating
biocompatible and biodegradable polymers makes it a compound of significant interest to the
drug development industry, particularly in the formulation of controlled-release drug delivery
systems and medical devices. This guide provides a comprehensive overview of the physical
and chemical characteristics of Trimethylolpropane, offering insights for its application in
research and development.

Physicochemical Characteristics

The versatile applications of Trimethylolpropane are a direct consequence of its distinct
molecular structure and resulting physical and chemical properties.
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Molecular and Chemical Identity

e |[UPAC Name: 2-Ethyl-2-(hydroxymethyl)-1,3-propanediol[2][3]

e Synonyms: 1,1,1-Tris(hydroxymethyl)propane, Ethriol, Hexaglycerine[2][4]
e Molecular Formula: C6H1403[5]

e Molecular Weight: 134.17 g/mol [4]

e Canonical SMILES: CCC(CO)(CO)CO[2][6]

e InChl Key: ZJCCRDAZUWHFQH-UHFFFAOYSA-NI[6]

Physical Properties

Trimethylolpropane is typically a white, crystalline solid at room temperature and is known to be
hygroscopic.[4][5] A summary of its key physical properties is presented in the table below.

Property Value Source(s)
Melting Point 58 °C [41[5][6]
Boiling Point 295 °C (at 760 mmHg) [51[7]

160 °C (at 5 mmHg) [41[6]

Soluble in all proportions in
B water and alcohol; Insoluble in
Solubility [4]
benzene and carbon

tetrachloride.

Density 1.084 g/cm? [4]
Vapor Pressure 4.49 x 10~5> mmHg [4]
LogP -0.5 [4]
Autoignition Temperature ~375°C [4]

Experimental Protocols
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Protocol for Determining Aqueous Solubility of Trimethylolpropane

The high water solubility of Trimethylolpropane is a key characteristic for its use in many
formulations. The following protocol outlines a standard method for its quantitative
determination.

Objective: To accurately determine the solubility of Trimethylolpropane in deionized water at
ambient temperature.

Materials:

Trimethylolpropane (=99.0% purity)

e Deionized water

e Analytical balance

e 25 mL volumetric flasks

e Magnetic stirrer and stir bars

o Thermostatically controlled water bath
e 0.45 um syringe filters

e High-Performance Liquid Chromatography (HPLC) system with a Refractive Index (RI)
detector or a Gas Chromatography (GC) system.

Procedure:

e Preparation of Saturated Solution:

[¢]

Add an excess amount of Trimethylolpropane to a 25 mL volumetric flask.

[¢]

Fill the flask to the mark with deionized water.

[e]

Place a magnetic stir bar in the flask and seal it.

o

Place the flask in a thermostatically controlled water bath set to 25 °C + 0.5 °C.
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o Stir the solution vigorously for 24 hours to ensure equilibrium is reached.

e Sample Preparation:

o After 24 hours, stop stirring and allow the undissolved solid to settle for at least 2 hours
within the water bath.

o Carefully withdraw a sample from the clear supernatant using a syringe.
o Filter the sample through a 0.45 pm syringe filter to remove any undissolved particles.
e Analysis:

o Accurately dilute the filtered sample with deionized water to a concentration within the
calibrated range of the analytical instrument.

o Analyze the diluted sample using a pre-calibrated HPLC-RI or GC method to determine
the concentration of Trimethylolpropane.

e Calculation:

o Calculate the solubility using the following formula: Solubility (g/L) = Concentration from
analysis (g/L) x Dilution factor

Causality Behind Experimental Choices:

e 24-hour stirring: Ensures that the solution reaches equilibrium, providing a true measure of
saturation solubility.

e Thermostatically controlled water bath: Solubility is temperature-dependent; maintaining a
constant temperature is crucial for reproducibility.

e 0.45 um filter: Removes fine particulates that could interfere with the analytical measurement
and lead to an overestimation of solubility.

Chemical Reactivity and Applications in Drug
Development
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The three primary hydroxyl groups of Trimethylolpropane are the sites of its chemical reactivity,
readily undergoing esterification, etherification, and other reactions typical of primary alcohols.
This trifunctionality allows for the formation of cross-linked polymers with tailored properties.

In the context of drug development, Trimethylolpropane is a valuable monomer for the
synthesis of biodegradable polyesters and polyurethanes. These polymers can be engineered
to have specific degradation rates and mechanical properties, making them suitable for:

o Controlled-release drug delivery systems: The drug can be encapsulated within a polymer
matrix, and its release is governed by the degradation of the polymer.

» Bioabsorbable medical implants: Devices such as sutures and stents can be fabricated from
TMP-based polymers that are safely absorbed by the body over time.

» Tissue engineering scaffolds: The biocompatible nature of these polymers allows them to be
used as temporary structures that support cell growth and tissue regeneration.

The choice of co-monomers and the polymerization conditions allows for fine-tuning of the
polymer's characteristics to meet the specific requirements of the intended application.

Quality Control and Characterization Workflow

Ensuring the purity and identity of Trimethylolpropane is paramount for its use in any
application, especially in the pharmaceutical field. The following diagram illustrates a typical
quality control workflow.
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Caption: Quality control workflow for Trimethylolpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

